molecular formula C6H5N3O2S B2734552 Methyl 3-azidothiophene-2-carboxylate CAS No. 158878-93-4

Methyl 3-azidothiophene-2-carboxylate

Cat. No. B2734552
CAS RN: 158878-93-4
M. Wt: 183.19
InChI Key: VAEVGCKRQWDCAQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

“Methyl 3-azidothiophene-2-carboxylate” is a chemical compound with the molecular formula C6H5N3O2S and a molecular weight of 183.19 . It is used in various fields of research .


Molecular Structure Analysis

The molecular structure of “Methyl 3-azidothiophene-2-carboxylate” is characterized by a carboxyl functional group, CO2H, attached to a thiophene ring . The carbon and oxygen in the carbonyl are both sp2 hybridized, which gives a carbonyl group a basic trigonal shape .


Chemical Reactions Analysis

While specific chemical reactions involving “Methyl 3-azidothiophene-2-carboxylate” are not available, it’s worth noting that related compounds like “Methyl-3-aminothiophene-2-carboxylate” participate in various inter- and intra-interactions, as suggested by experimental and calculation results .


Physical And Chemical Properties Analysis

“Methyl 3-azidothiophene-2-carboxylate” has a molecular weight of 183.19 . More detailed physical and chemical properties are not available in the current resources.

Scientific Research Applications

Pharmaceutical Products

“Methyl-3-aminothiophene-2-carboxylate” (MATC), a structurally similar compound to “Methyl 3-azidothiophene-2-carboxylate”, is a significantly important intermediate in pharmaceutical products . It has been used in the synthesis of various drugs, including:

Agrochemical Products

MATC is also a key starting material in agrochemical products, providing herbicidal protection .

Organic Synthesis

MATC is a key intermediate in organic synthesis . It’s likely that “Methyl 3-azidothiophene-2-carboxylate” could have similar applications.

Dyes and Pesticides

MATC is used in the production of dyes and pesticides . “Methyl 3-azidothiophene-2-carboxylate” might also be used in these fields due to its structural similarity.

Crystal Structure Studies

The crystal structure of MATC has been studied using single crystal X-ray diffraction analysis . This kind of research can provide valuable information about the properties of the compound, which can be useful in various scientific fields.

Anti-inflammatory Agents

“Methyl 3-Hydroxythieno[2,3-b]pyridine-2-carboxylate”, another structurally related compound, has been synthesized as part of a research programme targeting novel molecules as potential anti-inflammatory agents .

Future Directions

“Methyl 3-azidothiophene-2-carboxylate” is used in various fields of research . Its future directions could include further exploration of its properties and potential applications in organic synthesis, medicine, dyes, and pesticides .

properties

IUPAC Name

methyl 3-azidothiophene-2-carboxylate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H5N3O2S/c1-11-6(10)5-4(8-9-7)2-3-12-5/h2-3H,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VAEVGCKRQWDCAQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC(=O)C1=C(C=CS1)N=[N+]=[N-]
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H5N3O2S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

183.19 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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